Cas no 61776-82-7 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-(1,1-dimethylethyl)-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-(1,1-dimethylethyl)-
• CAS No: 61776-82-7
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 1629443
• PubChem ID: 19712416
• Update Time: 2025-04-21

[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-(1,1-dimethylethyl)-
• 5-tert-butyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• 5-(tert-Butyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• STL495760
• C92732
• KAKGJIFXOGXAHM-UHFFFAOYSA-N
• 5-tert-Butyl[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• AKOS002340499
• DTXSID80599402
• 4-hydroxy-6-t-butyl-1,3,3a,7-tetrazaindene
• 61776-82-7
• 4-hydroxy-6-t-butyl-1,3,3a,7-tetraazaindene
• SCHEMBL5145474
• 5-tert-butyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• Inchi： 1S/C9H12N4O/c1-9(2,3)6-4-7(14)13-8(12-6)10-5-11-13/h4-5H,1-3H3,(H,10,11,12)
• InChI Key： SIDAGOBKADHTRI-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)(C)C)N=C2N=CNN21

Computed Properties

• Exact Mass: 192.10126
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• PSA: 63.31